Cas no 55540-37-9 (benzoic acid, 5-amino-2-(1h-pyrrol-1-yl)- (9ci))

benzoic acid, 5-amino-2-(1h-pyrrol-1-yl)- (9ci) structure
55540-37-9 structure
Product Name:benzoic acid, 5-amino-2-(1h-pyrrol-1-yl)- (9ci)
CAS No:55540-37-9
MF:C11H10N2O2
MW:202.209302425385
CID:944115
PubChem ID:45089627
Update Time:2025-04-19

benzoic acid, 5-amino-2-(1h-pyrrol-1-yl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzoic acid, 5-amino-2-(1h-pyrrol-1-yl)- (9ci)
    • AKOS012417435
    • DB-325940
    • BENZOIC ACID, 5-AMINO-2-(1H-PYRROL-1-YL)-
    • 5-Amino-2-(1H-pyrrol-1-yl)benzoic acid
    • 55540-37-9
    • Inchi: 1S/C11H10N2O2/c12-8-3-4-10(9(7-8)11(14)15)13-5-1-2-6-13/h1-7H,12H2,(H,14,15)
    • InChI Key: YZXJJXKLVRCEDK-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=CC=1N1C=CC=C1)N)=O

Computed Properties

  • Exact Mass: 202.074
  • Monoisotopic Mass: 202.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2A^2
  • XLogP3: 1.2

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